Cas no 156783-98-1 (Methyl 2,2,3,3-Tetrafluoropropyl Carbonate)

• Product name: Methyl 2,2,3,3-Tetrafluoropropyl Carbonate
• CAS No: 156783-98-1
• MF: C₅H₆F₄O₃
• MW: 190.092956066132
• MDL: MFCD08688580
• CID: 107593
• PubChem ID: 21263425

Methyl 2,2,3,3-Tetrafluoropropyl Carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, methyl2,2,3,3-tetrafluoropropyl ester
• Methyl 2,2,3,3-tetrafluoropropyl carbonate
• 2,2,3,3-tetrafluorobutyl carbonate
• METHYL-2,2,3,3-TETRAFLUOROPROPYL CARBONATE
• METHYL-2,2,3,3-TETRAFLUOROPROPYLCARBONATE
• SCHEMBL308783
• E89141
• AKOS005255041
• METHYL-2 pound not2 pound not3 pound not3-TETRAFLUOROPROPYL CARBONATE
• EN300-152259
• AS-69471
• 156783-98-1
• Carbonic acid, methyl 2,2,3,3-tetrafluoropropyl ester
• Methyl 2,2,3,3-tetrafluoroprop-1-yl carbonate 99%
• STL556329
• BBL102526
• Methyl 2,2,3,3-Tetrafluoropropyl Carbonate

• MDL： MFCD08688580
• Inchi： InChI=1S/C5H6F4O3/c1-11-4(10)12-2-5(8,9)3(6)7/h3H,2H2,1H3
• InChI Key： LDTVHHNIXCBROE-UHFFFAOYSA-N
• SMILES： COC(=O)OCC(C(F)F)(F)F

Computed Properties

• Exact Mass: 190.02500
• Monoisotopic Mass: 190.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Refractive Index: 1.3450
• PSA: 35.53000
• LogP: 1.66980

Methyl 2,2,3,3-Tetrafluoropropyl Carbonate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Methyl 2,2,3,3-Tetrafluoropropyl Carbonate

Comprehensive Guide to Methyl 2,2,3,3-Tetrafluoropropyl Carbonate (CAS No. 156783-98-1): Properties, Applications, and Industry Insights

Methyl 2,2,3,3-Tetrafluoropropyl Carbonate (CAS No. 156783-98-1) is a specialized fluorinated carbonate ester with unique chemical properties, making it a valuable compound in advanced industrial and research applications. This article delves into its molecular structure, synthesis methods, and diverse uses, while addressing trending topics such as green chemistry, fluorinated materials, and high-performance electrolytes.

The growing demand for fluorinated compounds in sectors like energy storage and electronics has spotlighted Methyl 2,2,3,3-Tetrafluoropropyl Carbonate. Its molecular formula, C₅H₆F₄O₃, features a tetrafluoropropyl group bonded to a methyl carbonate moiety, enhancing thermal stability and electrochemical performance. Researchers frequently search for "fluorinated carbonate solvents for lithium-ion batteries" or "sustainable fluorochemicals," aligning with this compound's relevance in modern technology.

One key application of Methyl 2,2,3,3-Tetrafluoropropyl Carbonate lies in battery electrolytes, where its high dielectric constant and low viscosity improve ion conductivity. Industry reports highlight its potential as an additive in next-generation batteries, addressing challenges like thermal runaway and cycle life degradation. SEO-optimized queries such as "non-flammable electrolyte components" reflect user interest in safer energy solutions.

Beyond energy storage, this compound serves as a building block in pharmaceutical intermediates and specialty coatings. Its fluorine-rich structure contributes to hydrophobicity and chemical resistance, making it ideal for water-repellent materials and corrosion inhibitors. Recent studies explore its role in carbon capture technologies, tying into global discussions on climate change mitigation.

Synthesis of Methyl 2,2,3,3-Tetrafluoropropyl Carbonate typically involves the reaction of 2,2,3,3-tetrafluoropropanol with methyl chloroformate under controlled conditions. Innovations in catalytic processes and solvent-free reactions have optimized its production, reducing environmental impact—a response to the "green synthesis of fluorinated compounds" search trend.

From a regulatory perspective, this compound is not classified as hazardous under major chemical inventories, though proper handling protocols are recommended. Its compatibility with REACH and EPA guidelines ensures broad industrial adoption, particularly in regions prioritizing sustainable chemistry.

Future research directions include exploring Methyl 2,2,3,3-Tetrafluoropropyl Carbonate in flexible electronics and biodegradable polymers, areas gaining traction in academic and patent literature. As industries seek alternatives to traditional solvents, fluorinated carbonates like this compound offer a balance of performance and environmental considerations.

In summary, Methyl 2,2,3,3-Tetrafluoropropyl Carbonate (CAS No. 156783-98-1) exemplifies the intersection of material science and applied chemistry, with applications spanning energy, coatings, and beyond. Its alignment with circular economy principles and electrochemical innovation positions it as a compound of enduring relevance.